N'-(2-ethylcyclopentylidene)-2-iodobenzohydrazide

• Molecular Formula: C14H17IN2O
• Molecular Weight: 356.2 g/mol
• IUPAC Name: N-[(E)-(2-ethylcyclopentylidene)amino]-2-iodobenzamide
• InChI: InChI=1S/C14H17IN2O/c1-2-10-6-5-9-13(10)16-17-14(18)11-7-3-4-8-12(11)15/h3-4,7-8,10H,2,5-6,9H2,1H3,(H,17,18)/b16-13+
• InChI Key: CXVLOKWSDYUBNO-DTQAZKPQSA-N
• Isomeric SMILES: CCC\1CCC/C1=N\NC(=O)C2=CC=CC=C2I
• SMILES: CCC1CCCC1=NNC(=O)C2=CC=CC=C2I

Description

N-(2-ethylcyclopentylidene)-2-iodobenzohydrazide, commonly known as EIBN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EIBN is a yellow solid that is soluble in organic solvents and has a molecular formula of C15H18IN3O.

Mechanism of Action

EIBN is a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting GSK-3β, EIBN can modulate these cellular processes and potentially lead to therapeutic benefits.
Biochemical and Physiological Effects
EIBN has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that EIBN can induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines. EIBN has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

EIBN is a highly potent and selective inhibitor of GSK-3β, making it a valuable tool for studying the role of GSK-3β in various cellular processes. However, EIBN has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, EIBN can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research involving EIBN. One area of interest is the development of EIBN-based anticancer agents. EIBN has shown promising results in vitro, and further studies could lead to the development of new cancer treatments. Another potential direction is the use of EIBN as a tool for studying the role of GSK-3β in various diseases, including Alzheimer's disease and diabetes. Finally, there is potential for the development of new synthetic methods for EIBN that could improve its solubility and reduce its toxicity.

Synthesis Methods

EIBN can be synthesized through a multistep process involving the reaction of 2-iodobenzoic acid with ethylcyclopentanone and hydrazine hydrate. The reaction yields EIBN as the final product in high purity.

Scientific Research Applications

EIBN has been extensively studied for its potential applications in various fields, including organic synthesis, medicinal chemistry, and material science. EIBN has been used as a key intermediate in the synthesis of various organic compounds, including pyrazoles, pyrimidines, and triazoles. EIBN has also been used as a starting material in the synthesis of potential anticancer agents.